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Compound of Interest

Compound Name: Ethyl 4-ethylbenzoate

Cat. No.: B1605955 Get Quote

This technical guide provides a comprehensive overview of Ethyl 4-ethylbenzoate, including

its chemical identity, physicochemical properties, and relevant experimental procedures. The

information is intended for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Chemical Identity
IUPAC Name: ethyl 4-ethylbenzoate[1]

Synonyms:

4-Ethylbenzoic acid, ethyl ester[1]

Benzoic acid, 4-ethyl-, ethyl ester[1]

p-Ethylbenzoic acid ethyl ester[1]

Ethyl p-ethylbenzoate

Physicochemical Properties
The following table summarizes the key quantitative data for Ethyl 4-ethylbenzoate.
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Property Value Source

Molecular Formula C₁₁H₁₄O₂ PubChem[1]

Molecular Weight 178.23 g/mol PubChem[1]

Appearance Light yellow liquid MySkinRecipes[2]

Purity 97.5-100% MySkinRecipes[2]

LogP 2.42570 ChemSrc[3]

PSA 26.30000 ChemSrc[3]

Experimental Protocols
This protocol describes the synthesis of Ethyl 4-ethylbenzoate from 4-ethylbenzoic acid and

ethanol using an acid catalyst.

Materials:

4-ethylbenzoic acid

Ethanol (absolute)

Concentrated sulfuric acid

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator
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Procedure:

In a round-bottom flask, dissolve 4-ethylbenzoic acid in an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The reaction progress

can be monitored using Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic

catalyst.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude Ethyl 4-ethylbenzoate.

The crude product can be further purified by vacuum distillation.

This protocol outlines a method for the quantitative analysis of Ethyl 4-ethylbenzoate.

Instrumentation and Conditions:

Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v).[4]

Flow Rate: 1.0 mL/min.[4]

Injection Volume: 10 µL.[4]
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Detection Wavelength: Determined by a UV scan, typically around the λmax of the

compound.

Procedure:

Standard Preparation: Prepare a series of standard solutions of Ethyl 4-ethylbenzoate of

known concentrations in the mobile phase.

Sample Preparation: Accurately weigh the sample containing Ethyl 4-ethylbenzoate and

dissolve it in the mobile phase. Filter the solution through a 0.45 µm syringe filter before

injection.[4]

Calibration Curve: Inject the standard solutions into the HPLC system and record the peak

areas. Construct a calibration curve by plotting the peak area versus the concentration of the

standards.

Sample Analysis: Inject the prepared sample solution into the HPLC system and record the

peak area.

Quantification: Determine the concentration of Ethyl 4-ethylbenzoate in the sample by

interpolating its peak area on the calibration curve.

Workflow and Logical Relationships
The following diagram illustrates the overall workflow from synthesis to analysis of Ethyl 4-
ethylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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